Cas no 2227731-90-8 ((3S)-3-(4-bromo-2,6-difluorophenyl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(4-bromo-2,6-difluorophenyl)-3-hydroxypropanoic acid
• CAS No: 2227731-90-8
• MF: C₉H₇BrF₂O₃
• MW: 281.050889253616
• CID: 6029444
• PubChem ID: 165682246
• Update Time: 2025-05-20

(3S)-3-(4-bromo-2,6-difluorophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(4-bromo-2,6-difluorophenyl)-3-hydroxypropanoic acid
• EN300-1923623
• 2227731-90-8

• Inchi： 1S/C9H7BrF2O3/c10-4-1-5(11)9(6(12)2-4)7(13)3-8(14)15/h1-2,7,13H,3H2,(H,14,15)/t7-/m0/s1
• InChI Key： UOFJBPWKXDLHBJ-ZETCQYMHSA-N
• SMILES： BrC1C=C(C(=C(C=1)F)[C@H](CC(=O)O)O)F

Computed Properties

• Exact Mass: 279.95466g/mol
• Monoisotopic Mass: 279.95466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.5Ų

Additional information on (3S)-3-(4-bromo-2,6-difluorophenyl)-3-hydroxypropanoic acid

Introduction to (3S)-3-(4-bromo-2,6-difluorophenyl)-3-hydroxypropanoic acid (CAS No. 2227731-90-8)

(3S)-3-(4-bromo-2,6-difluorophenyl)-3-hydroxypropanoic acid (CAS No. 2227731-90-8) is a chiral organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated and difluorinated aromatic ring and a hydroxypropanoic acid moiety. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of (3S)-3-(4-bromo-2,6-difluorophenyl)-3-hydroxypropanoic acid is particularly noteworthy due to its chirality. The (3S) configuration at the chiral center is crucial for its biological activity and selectivity. Chiral compounds are essential in pharmaceutical research because they can exhibit different pharmacological properties compared to their enantiomers. This property is leveraged in the development of more effective and safer drugs.

Recent studies have highlighted the potential of (3S)-3-(4-bromo-2,6-difluorophenyl)-3-hydroxypropanoic acid as a lead compound for the treatment of various diseases. One notable area of research is its application in the treatment of neurological disorders. The compound has been shown to exhibit neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively reduce oxidative stress and inflammation in neuronal cells, thereby protecting them from damage.

In addition to its neuroprotective properties, (3S)-3-(4-bromo-2,6-difluorophenyl)-3-hydroxypropanoic acid has also been investigated for its potential as an anticancer agent. Research conducted at the National Cancer Institute found that this compound can selectively inhibit the growth of certain cancer cell lines while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway. These findings suggest that (3S)-3-(4-bromo-2,6-difluorophenyl)-3-hydroxypropanoic acid could be a promising candidate for further development as an anticancer drug.

The synthesis of (3S)-3-(4-bromo-2,6-difluorophenyl)-3-hydroxypropanoic acid has been optimized to achieve high yields and purity. Various synthetic routes have been explored, including enantioselective catalytic methods and chiral resolution techniques. These methods ensure that the desired (3S) enantiomer is produced with high stereoselectivity, which is crucial for its biological activity. The availability of efficient synthetic protocols has facilitated the large-scale production of this compound for preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of (3S)-3-(4-bromo-2,6-difluorophenyl)-3-hydroxypropanoic acid in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for more advanced clinical trials to further assess its therapeutic potential.

In conclusion, (3S)-3-(4-bromo-2,6-difluorophenyl)-3-hydroxypropanoic acid (CAS No. 2227731-90-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable lead for the development of new drugs targeting neurological disorders and cancer. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.